Cas no 433926-46-6 (3-Chloro-5-(trifluoromethoxy)benzoic acid)

• Product Name: 3-Chloro-5-(trifluoromethoxy)benzoic acid
• CAS No: 433926-46-6
• MF: C₈H₄ClF₃O₃
• MW: 240.563772201538
• MDL: MFCD06660306
• CID: 928944
• Update Time: 2025-04-19

3-Chloro-5-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(trifluoromethoxy)benzoic acid
• Benzoic acid, 3-chloro-5-(trifluoromethoxy)-

• MDL： MFCD06660306
• Inchi： 1S/C8H4ClF3O3/c9-5-1-4(7(13)14)2-6(3-5)15-8(10,11)12/h1-3H,(H,13,14)
• InChI Key： KVXQRRFQLRUCKN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 239.98000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 64-68℃
• PSA: 46.53000
• LogP: 2.93680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives